Cas no 304510-78-9 (1,4-bis(2-fluorobenzoyl)piperazine)

• Product Name: 1,4-bis(2-fluorobenzoyl)piperazine
• CAS No: 304510-78-9
• MF: C₁₈H₁₆F₂N₂O₂
• MW: 330.328651428223
• MDL: MFCD00390039
• CID: 3064686
• PubChem ID: 682918
• Update Time: 2025-05-19

1,4-bis(2-fluorobenzoyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1,4-bis(2-fluorobenzoyl)piperazine
• Oprea1_084812
• MFCD00390039
• [4-(2-fluorobenzoyl)piperazin-1-yl]-(2-fluorophenyl)methanone
• CCG-311173
• SR-01000369879-1
• AKOS000629881
• AG-690/12867891
• Oprea1_388026
• piperazine-1,4-diylbis[(2-fluorophenyl)methanone]
• CS-0323709
• STK413633
• SCHEMBL22305400
• Piperazine-1,4-diylbis((2-fluorophenyl)methanone)
• 304510-78-9
• SR-01000369879

• MDL： MFCD00390039
• Inchi： 1S/C18H16F2N2O2/c19-15-7-3-1-5-13(15)17(23)21-9-11-22(12-10-21)18(24)14-6-2-4-8-16(14)20/h1-8H,9-12H2
• InChI Key： YOSNYEFLNVJNHR-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(N1CCN(C(C2C=CC=CC=2F)=O)CC1)=O

Computed Properties

• Exact Mass: 330.11798408Da
• Monoisotopic Mass: 330.11798408Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 424
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 40.6Ų

Additional information on 1,4-bis(2-fluorobenzoyl)piperazine

1,4-Bis(2-Fluorobenzoyl)Piperazine: A Comprehensive Overview

The compound with CAS No 304510-78-9, commonly referred to as 1,4-bis(2-fluorobenzoyl)piperazine, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural properties and potential applications. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which serves as a versatile scaffold for various chemical modifications. The 2-fluorobenzoyl groups attached to the piperazine ring introduce additional functionality, making this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of 1,4-bis(2-fluorobenzoyl)piperazine in the context of drug discovery. Its structure allows for interactions with various biological targets, including enzymes and receptors, making it a valuable tool in the design of new therapeutic agents. The fluorine atom in the benzoyl group contributes to the compound's lipophilicity and stability, which are critical properties for drug candidates.

One of the most intriguing aspects of this compound is its ability to modulate cellular signaling pathways. Research has shown that 1,4-bis(2-fluorobenzoyl)piperazine can inhibit key enzymes involved in inflammation and cancer progression. For instance, studies have demonstrated its potential as an inhibitor of cyclooxygenase (COX) enzymes, which are central to inflammatory processes. This suggests that the compound could be developed into a novel anti-inflammatory agent with improved efficacy and reduced side effects compared to existing treatments.

In addition to its pharmacological applications, 1,4-bis(2-fluorobenzoyl)piperazine has also been explored for its role in materials science. Its rigid structure and ability to form hydrogen bonds make it a suitable candidate for the development of advanced materials such as polymers and supramolecular assemblies. Researchers have investigated its potential as a building block for self-assembled monolayers (SAMs), which have applications in sensors, electronics, and drug delivery systems.

The synthesis of 1,4-bis(2-fluorobenzoyl)piperazine involves a multi-step process that typically begins with the preparation of 2-fluorobenzoic acid derivatives. The key steps include Friedel-Crafts acylation or other acylation techniques followed by cyclization to form the piperazine ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From a structural perspective, the piperazine ring provides a rigid framework that enhances the compound's bioavailability and binding affinity to target molecules. The presence of two benzoyl groups at positions 1 and 4 introduces steric hindrance and electronic effects that can be fine-tuned to achieve desired biological activities. Computational studies using molecular docking have revealed that these groups play a crucial role in stabilizing interactions with protein targets.

Moreover, the fluorine atom in the benzoyl group contributes significantly to the compound's physicochemical properties. Fluorine's high electronegativity increases the molecule's polarity while maintaining its lipophilicity—a balance that is essential for drug absorption and distribution within the body. This dual nature makes 1,4-bis(2-fluorobenzoyl)piperazine an attractive candidate for further optimization in drug design.

Recent collaborative efforts between academic institutions and pharmaceutical companies have focused on exploring the therapeutic potential of this compound. Preclinical studies have demonstrated its efficacy in animal models of chronic inflammation and cancerous growths. These findings have paved the way for further investigations into its safety profile and pharmacokinetics before advancing into clinical trials.

In conclusion, 1,4-bis(2-fluorobenzoyl)piperazine represents a promising molecule with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advances in synthetic methods and biological research, positions it as a valuable asset in both academic and industrial settings. As ongoing studies continue to uncover its full potential, this compound is expected to play a pivotal role in shaping future innovations in medicine and materials science.